Cas no 2138311-29-0 (3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde)

• Product Name: 3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde
• CAS No: 2138311-29-0
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 5999673
• PubChem ID: 165861257
• Update Time: 2025-05-20

3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138311-29-0
• EN300-702387
• 3-(2-amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde
• 3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C11H10N2OS/c1-7-4-8(5-11(12)13-7)9-2-3-15-10(9)6-14/h2-6H,1H3,(H2,12,13)
• InChI Key： OEBQLACFFWTBPR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)C1C=C(N)N=C(C)C=1

Computed Properties

• Exact Mass: 218.05138412g/mol
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde

3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde (CAS No. 2138311-29-0): An Overview

3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde (CAS No. 2138311-29-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its thiophene and pyridine moieties, exhibits a diverse range of applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde is composed of a thiophene ring linked to a pyridine ring through a methylene bridge. The presence of an amino group and a methyl substituent on the pyridine ring adds to its structural complexity and contributes to its biological activity. The aldehyde functional group at the thiophene ring further enhances its reactivity and potential for derivatization.

Recent studies have highlighted the importance of 3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde in various biological processes. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a key enzyme involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate the expression of certain genes associated with neuroprotection, potentially offering a new therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde has also been extensively studied. In vitro assays have shown that it exhibits high selectivity and potency against specific targets, with minimal cytotoxicity towards normal cells. This selectivity is crucial for minimizing side effects and improving the therapeutic index of potential drugs derived from this compound.

The synthetic route for preparing 3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde has been optimized to ensure high yield and purity. A typical synthesis involves the condensation of 4-chloro-6-methylpyridin-2(1H)-amine with 3-formylthiophene in the presence of a suitable catalyst. The resulting product is then purified using column chromatography to obtain the desired compound with high purity.

In terms of safety and handling, it is important to note that while 3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde is not classified as a hazardous material, standard laboratory safety protocols should be followed during its synthesis and handling. This includes wearing appropriate personal protective equipment (PPE) and working in a well-ventilated area to minimize exposure.

The future prospects for 3-(2-Amino-6-methylpyridin-4-yl)thiophene-2-carbaldehyde are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and develop more potent derivatives. Additionally, preclinical studies are being conducted to evaluate its efficacy and safety in animal models, paving the way for potential clinical trials.

In conclusion, 3-(2-Amino-6-methylpyridin-4-y l)thiophene - 2 - carbaldehyde (CAS No. 2138311 - 29 - 0) represents a significant advancement in medicinal chemistry, with potential applications in cancer therapy and neurodegenerative disease treatment. Its unique structural features and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.